Cas no 2137799-03-0 (3-(4-Hydroxy-2-methylphenyl)-2-propynoic acid)
2137799-03-0 structure
Product name:3-(4-Hydroxy-2-methylphenyl)-2-propynoic acid
3-(4-Hydroxy-2-methylphenyl)-2-propynoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Hydroxy-2-methylphenyl)propiolic acid
- 3-(4-Hydroxy-2-methylphenyl)-2-propynoic acid
- 3-(4-hydroxy-2-methylphenyl)prop-2-ynoic acid
- EN300-743676
- 2137799-03-0
- SCHEMBL6834749
-
- Inchi： 1S/C10H8O3/c1-7-6-9(11)4-2-8(7)3-5-10(12)13/h2,4,6,11H,1H3,(H,12,13)
- InChI Key： JJUQGUGMYXZLTR-UHFFFAOYSA-N
- SMILES： C(O)(=O)C#CC1=CC=C(O)C=C1C
Computed Properties
- Exact Mass: 176.047344113g/mol
- Monoisotopic Mass: 176.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 391.7±42.0 °C(Predicted)
- pka: 2.02±0.10(Predicted)
3-(4-Hydroxy-2-methylphenyl)-2-propynoic acid Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-743676-0.05g |
3-(4-hydroxy-2-methylphenyl)prop-2-ynoic acid |
2137799-03-0 | 95% | 0.05g |
$468.0 | 2024-05-23 | |
| Enamine | EN300-743676-0.25g |
3-(4-hydroxy-2-methylphenyl)prop-2-ynoic acid |
2137799-03-0 | 95% | 0.25g |
$513.0 | 2024-05-23 | |
| Enamine | EN300-743676-5.0g |
3-(4-hydroxy-2-methylphenyl)prop-2-ynoic acid |
2137799-03-0 | 95% | 5.0g |
$1614.0 | 2024-05-23 | |
| Enamine | EN300-743676-10.0g |
3-(4-hydroxy-2-methylphenyl)prop-2-ynoic acid |
2137799-03-0 | 95% | 10.0g |
$2393.0 | 2024-05-23 | |
| Enamine | EN300-743676-0.1g |
3-(4-hydroxy-2-methylphenyl)prop-2-ynoic acid |
2137799-03-0 | 95% | 0.1g |
$490.0 | 2024-05-23 | |
| Enamine | EN300-743676-0.5g |
3-(4-hydroxy-2-methylphenyl)prop-2-ynoic acid |
2137799-03-0 | 95% | 0.5g |
$535.0 | 2024-05-23 | |
| Enamine | EN300-743676-1.0g |
3-(4-hydroxy-2-methylphenyl)prop-2-ynoic acid |
2137799-03-0 | 95% | 1.0g |
$557.0 | 2024-05-23 | |
| Enamine | EN300-743676-2.5g |
3-(4-hydroxy-2-methylphenyl)prop-2-ynoic acid |
2137799-03-0 | 95% | 2.5g |
$1089.0 | 2024-05-23 |
3-(4-Hydroxy-2-methylphenyl)-2-propynoic acid Related Literature
-
Yunxiang He,Lorna Hodgson,Paul Verkade Chem. Sci., 2020,11, 8394-8408
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Stuart Kennedy,Christine M. Beavers,Simon J. Teat,Scott J. Dalgarno New J. Chem., 2011,35, 28-31
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Dongnv Jin,Gaojie Jiao,Wenfeng Ren,Jinghui Zhou,Runcang Sun J. Mater. Chem. C, 2021,9, 16450-16458
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Wenjing Lu,Yifang Gao,Yuan Jiao,Shaomin Shuang,Chenzhong Li,Chuan Dong Nanoscale, 2017,9, 11545-11552
-
Shuai Hou,Lei Yang,Xian Zhao CrystEngComm, 2014,16, 7141-7148
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